2-cyclopropyl-N-(4-methoxyphenethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-cyclopropyl-N-(4-methoxyphenethyl)-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxamide” is a complex organic molecule that contains several functional groups and structural motifs, including a cyclopropyl group, a methoxyphenethyl group, and a dihydropyrazolo[1,5-a]pyrazine moiety .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazine ring, which is a six-membered aromatic ring containing two nitrogen atoms . Attached to this ring would be a cyclopropyl group and a methoxyphenethyl group.
Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the presence of the pyrazine ring and the various substituents. Pyrazine derivatives have been shown to participate in a variety of chemical reactions .
Scientific Research Applications
Synthesis and Characterization
- Synthesis Pathways : One study focused on the synthesis of various pyrazole and pyrazolopyrimidine derivatives, including those related to the compound . They established the structures of these compounds through spectral and elemental analysis (Hassan, Hafez, & Osman, 2014).
Biological Activity and Potential Therapeutic Uses
- Cytotoxic Activity : The cytotoxic activity of synthesized pyrazole derivatives against Ehrlich Ascites Carcinoma (EAC) cells was evaluated, showing potential for cancer research (Hassan, Hafez, & Osman, 2014).
- Potential Anticancer Derivatives : Another study synthesized pyrazoloacridine and indoloacridine derivatives, highlighting one compound's notable cytotoxicity in a cell line panel, hinting at possible anticancer applications (Bu, Chen, Deady, & Denny, 2002).
- Antimicrobial Activity : Novel heterocyclic compounds synthesized from similar pyrazole derivatives were screened for antimicrobial activity, which could lead to applications in combating infections (Badne, Swamy, Bhosale, & Kuberkar, 2011).
Chemical and Structural Studies
- Chemical Structure Analysis : Studies have been conducted on the chemical structure and synthesis methods of various pyrazole derivatives, which are essential for understanding the properties and potential applications of these compounds (Tominaga, Honkawa, Hara, & Hosomi, 1990).
- Ligand Synthesis and Complex Formation : Research into the synthesis of pyrazole ligands and their complexes with metal ions like platinum and palladium provides insight into their potential use in coordination chemistry and material science (Budzisz, Małecka, & Nawrot, 2004).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-cyclopropyl-N-[2-(4-methoxyphenyl)ethyl]-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-25-17-6-2-14(3-7-17)8-9-20-19(24)22-10-11-23-16(13-22)12-18(21-23)15-4-5-15/h2-3,6-7,12,15H,4-5,8-11,13H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUWNPCVFQUIANL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCNC(=O)N2CCN3C(=CC(=N3)C4CC4)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.